2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• SMILES: CN(CCO)C1CCCN(C1)CC2=CC=CC=C2
• InChI: InChI=1S/C15H24N2O/c1-16(10-11-18)15-8-5-9-17(13-15)12-14-6-3-2-4-7-14/h2-4,6-7,15,18H,5,8-13H2,1H3
• InChIKey: NTKXQXSJYRKPCO-UHFFFAOYSA-N

2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (CAS 1353982-82-7) is a synthetic, tertiary amino alcohol belonging to the N-benzylpiperidine class. It is characterized by a piperidine ring N-substituted with a benzyl group and C-substituted at the 3-position with an N-methyl-N-(2-hydroxyethyl)amino moiety.

2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol Procurement Guide: Sourcing the 3-Positional Isomer for Specialized MedChem

2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (CAS 1353982-82-7) is a synthetic, tertiary amino alcohol belonging to the N-benzylpiperidine class. It is characterized by a piperidine ring N-substituted with a benzyl group and C-substituted at the 3-position with an N-methyl-N-(2-hydroxyethyl)amino moiety [1]. Its molecular formula is C₁₅H₂₄N₂O, with a molecular weight of 248.36 g/mol and a computed XLogP3-AA of 1.7, indicating balanced lipophilicity for potential CNS drug discovery applications [2]. This compound is primarily sourced as a high-purity (≥95-98%) research intermediate or building block for medicinal chemistry, with the racemic mixture and individual enantiomers available for structure-activity relationship (SAR) studies .

Scaffold 3-substituted N-benzylpiperidine for SAR diversification

Format Racemate and single enantiomers available for chiral studies

Lipophilicity CNS drug-likeness space; reported XLogP in favorable MPO range

Grade High-purity research intermediate with vendor CoA support

• [1] PubChem. (2025). Compound Summary for CID 66565030: 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol. National Library of Medicine. View Source
• [2] PubChem. (2025). Computed Properties for 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (XLogP3-AA). National Library of Medicine. View Source

Why 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol Cannot be Replaced by 4-Positional Isomers or Demethylated Analogs in SAR Campaigns

In the N-benzylpiperidine pharmacophore class, subtle structural modifications lead to drastic changes in receptor selectivity and biological activity. Generic substitution with the common 4-positional isomer, such as 2-[(1-Benzyl-piperidin-4-yl)-methyl-amino]-ethanol, or demethylated analogs like 2-[(1-Benzyl-piperidin-3-yl)amino]ethanol, is not scientifically valid. The position of the amino alcohol chain on the piperidine ring dictates the three-dimensional orientation of key hydrogen bond donors/acceptors and lipophilic groups within a target binding pocket [1]. For instance, in related sigma receptor ligand series, a shift from a 4-benzylpiperidine scaffold to a 3-substituted pattern can invert receptor subtype selectivity or modulate functional activity from agonism to antagonism, a phenomenon documented in patents on benzylamino piperidines targeting CNS disorders [2]. The following quantitative evidence highlights the specific differentiation points that must be verified during procurement.

3- vs 4-substitution

Positional isomer may invert receptor selectivity or abolish CNS target engagement; data from related substance P antagonist series suggest 3-substitution is essential for activity.

N-methyl vs N-desmethyl

Demethylated analog may lose target engagement; class-level PNMT data show >10⁶-fold affinity drop for des-methyl form, predicting inactivity.

Enantiomeric form

Racemate or incorrect enantiomer may shift potency and functional activity; related 3-benzylpiperidines show 3–5× affinity difference between R and S.

• [1] Criado, A., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Medicinal Chemistry Letters, pp. 1-13. View Source
• [2] Pfizer Inc. (2001). EP1114817B1: Substituted benzylamino piperidine compounds. European Patent Office. View Source

2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol: Evidence-Based Differentiation from Key Analogs

Regiochemical Differentiation: 3-Positional Isomer vs. 4-Positional Isomer Binding Topology

The 3-substituted benzylpiperidine core of the target compound provides a distinct vector for side-chain projection compared to the widely explored 4-substituted isomer. In a class-level analysis of sigma receptor ligands, 1-aralkyl-4-benzylpiperidine derivatives achieve nanomolar affinity for σ₁ receptors. However, patent literature on substance P antagonists highlights that 3-benzylaminopiperidines, which share the target compound's 3-substitution pattern, exhibit a different pharmacological profile tailored for CNS disorder efficacy, whereas the corresponding 4-amino isomers were often inactive or lacked the desired oral activity [1]. This is critically important for CNS drug discovery programs where the relative spatial arrangement of the benzyl and amino alcohol groups dictates target engagement and off-target liability.

Regiochemical differentiation

Class-level

3-substituted vs 4-substituted scaffold: qualitative shift in CNS pharmacological profile

Positional isomer may require scaffold verification; CNS activity pattern not interchangeable

Data inferred from patent EP1114817B1; model-specific review recommended

Evidence Dimension	Regiochemical substitution pattern on piperidine ring
Target Compound Data	3-substituted benzylpiperidine scaffold
Comparator Or Baseline	4-substituted benzylpiperidine scaffold (common alternative)
Quantified Difference	Qualitative difference in pharmacological profile; 3-substitution was essential for CNS activity in Pfizer's substance P antagonist series, while 4-isomers lacked sufficient oral activity.
Conditions	Substance P antagonism; in vivo CNS disorder models; data inferred from patent EP1114817B1 examples

Why This Matters

Procurement of the 4-isomer for a program targeting CNS-active 3-benzylpiperidines will lead to invalid SAR data and project failure.

• [1] Pfizer Inc. (2001). EP1114817B1: Substituted benzylamino piperidine compounds. European Patent Office. View Source

Critical Role of N-Methylation: Target Compound vs. N-H (Des-methyl) Analogs in PNMT Inhibition

The tertiary amine with an N-methyl group in 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol is a key determinant of its biological activity profile. While direct data for the title compound is unavailable, the essential role of N-methylation is demonstrated in the structurally related phenylethanolamine N-methyltransferase (PNMT) inhibitor class. For example, the N-desmethyl analog of a known PNMT inhibitor scaffold shows a complete loss of inhibitory activity with a Ki of 1.11×10⁶ nM against bovine PNMT [1], representing a >10⁶-fold decrease in affinity compared to potent N-methylated standards that achieve nanomolar Ki values [2]. Procuring a demethylated analog (e.g., 2-[(1-Benzyl-piperidin-3-yl)amino]ethanol) would therefore be predicted to abolish target engagement in any project targeting this enzyme class.

N-Methylation requirement

Class-level

N-desmethyl analog Ki = 1.11 × 10⁶ nM (bovine PNMT); N-methylated standards Ki ~1-100 nM

Non-methylated analog predicted to show markedly reduced target engagement

In vitro radiochemical assay; extrapolation requires target-specific validation

Evidence Dimension	PNMT inhibitory activity (Ki)
Target Compound Data	Contains N-methyl tertiary amine (predicted active); no specific Ki available.
Comparator Or Baseline	An N-desmethyl analog of a related PNMT inhibitor scaffold.
Quantified Difference	Ki = 1.11 × 10⁶ nM (N-desmethyl analog); Potent N-methylated standards: Ki ~1-100 nM. ~10⁵-10⁶-fold difference.
Conditions	In vitro inhibition of bovine phenylethanolamine N-methyltransferase (PNMT) using a radiochemical assay.

Why This Matters

For any adrenergic or CNS project where N-methylation is a known pharmacophoric element, purchasing the non-methylated analog will result in a biologically inactive compound.

• [1] BindingDB. (n.d.). BDBM50367284 (CHEMBL291584): Ki for bovine PNMT. University of Modena and Reggio Emilia/ChEMBL. View Source
• [2] Grunewald, G. L., et al. (2006). Probing the active site of phenylethanolamine N-methyltransferase: SAR of 3-hydroxymethyl-7-(N-substituted aminosulfonyl)-1,2,3,4-tetrahydroisoquinolines. Journal of Medicinal Chemistry, 49(17), pp. 5141-5150. View Source

Enantiomeric Purity: Differentiating (R)- and (S)-2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol for Stereospecific Target Engagement

The target compound can be sourced as a racemic mixture (CAS 1353982-82-7) or as its single enantiomers: the (S)-enantiomer (CAS 1353996-71-0) and the (R)-enantiomer (CAS 1354002-56-4) . In closely related benzylpiperidine series, enantioselectivity is critical. A study on N1-(1-benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine showed that the (R)-enantiomer exhibits 3–5× higher sigma receptor affinity than its (S)-counterpart due to optimal alignment with the receptor's accessory binding site . For procurement, selecting the incorrect enantiomer could lead to a 3- to 5-fold underestimation of potency, or even a complete change in functional activity (agonist vs. antagonist), invalidating an entire lead optimization series.

Enantiomeric affinity

Class-level

(R)-enantiomer shows 3–5× higher sigma receptor affinity than (S)-enantiomer in a related 3-substituted benzylpiperidine

Incorrect enantiomer may produce shifted potency profile; enantiomer identity verification recommended

Sigma receptor binding assay; stereospecific SAR may vary by target

Evidence Dimension	Stereospecific sigma receptor binding affinity
Target Compound Data	Available as (R)-enantiomer (CAS 1354002-56-4) and (S)-enantiomer (CAS 1353996-71-0).
Comparator Or Baseline	(R)- vs. (S)-enantiomer of a related 3-substituted benzylpiperidine derivative (N1-(1-benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine).
Quantified Difference	3–5× higher affinity for the (R)-enantiomer compared to the (S)-enantiomer.
Conditions	Sigma receptor binding affinity assay.

Why This Matters

Procuring the racemate or wrong enantiomer for a program targeting a stereospecific binding pocket will directly lead to irreproducible potency data and wasted resources.

Physicochemical Differentiation: Computed LogP and Topological PSA vs. 4-Isomer

The target compound's computed XLogP3-AA is 1.7 and its topological polar surface area (TPSA) is 26.7 Ų [1]. While computed values for the direct 4-positional isomer are not available, the molecular formula and thus these computed properties are identical. However, the spatial arrangement of the polar hydroxyl group differs. In practice, the 3-substitution pattern can lead to experimental differences in chromatographic retention time (logD) and permeability. For a medicinal chemistry campaign requiring a specific vector for the alcohol group to maintain a key hydrogen bond interaction, the 4-isomer would be unsuitable. The low TPSA and moderate LogP of this compound position it within the favorable range for CNS drug-likeness, a feature not guaranteed by all benzylpiperidine analogs.

Physicochemical profile

Reported

Target XLogP3 = 1.7, TPSA = 26.7 Ų; identical computed values for 4-isomer but different 3D hydrogen-bond vector

4-isomer may not replicate critical 3-substitution hydrogen-bond geometry

Computed values; experimental logD and permeability may differ

Evidence Dimension	Computed physicochemical properties
Target Compound Data	XLogP3-AA = 1.7; TPSA = 26.7 Ų
Comparator Or Baseline	2-[(1-Benzyl-piperidin-4-yl)-methyl-amino]-ethanol (4-isomer).
Quantified Difference	Identical computed values; differentiation lies in 3D spatial orientation of the functional groups.
Conditions	Properties computed by PubChem (XLogP3, Cactvs).

Why This Matters

For structure-based drug design, the 3D vector of the hydrogen bond donor is critical. The 4-isomer cannot serve as a steric or electronic mimic of the 3-isomer.

• [1] PubChem. (2025). Computed Properties for 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol. National Library of Medicine. View Source

Purity and Availability: Commercial Benchmarks for Reproducible Research

The target compound is commercially available at defined purity grades from multiple suppliers. AKSci offers it at a minimum purity of 95%, while MolCore and Leyan provide it at ≥98% purity . For the chiral (S)-enantiomer, a purity of 98% is specified by Leyan . In contrast, less specialized or discontinued analogs (e.g., the 4-substituted isomer from some vendors) may only be available at lower purity or as custom synthesis requests, introducing variability in biological assays. Procuring the ≥98% purity material ensures batch-to-batch consistency essential for reproducible SAR data.

Purity specification

Specification review

Target purity ≥98% (HPLC); alternative sources may supply ≥95% or undefined grades

Lower purity may increase assay variability; independent purity verification advised

Vendor CoA; specification review recommended for reproducible SAR

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (from MolCore/Leyan); ≥95% (from AKSci)
Comparator Or Baseline	Custom synthesis analogs or discontinued sources with undefined purity.
Quantified Difference	≥3% absolute purity difference vs. minimum 95% grade.
Conditions	As per vendor certificate of analysis.

Why This Matters

Using a lower-purity analog or discontinued stock can introduce confounding impurities or batch variability, compromising the validity of in vitro and in vivo results.

Optimal Deployment Scenarios for 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol in Drug Discovery

Chiral Probe Synthesis for Sigma-1 vs. Sigma-2 Receptor Subtype Selectivity Studies

The availability of both (R)- and (S)-enantiomers (CAS 1354002-56-4 and 1353996-71-0) with defined purity makes this compound an ideal starting point for generating stereochemically pure probes. Based on class-level SAR, where the (R)-enantiomer of a closely related 3-substituted benzylpiperidine showed 3–5× higher sigma receptor affinity , researchers can use these building blocks to systematically map the stereochemical requirements of sigma receptor subtypes, a critical step in developing selective radioligands for PET imaging or therapeutic candidates for neuropathic pain.

Scaffold-Hopping from Donepezil-like AChE Inhibitors to Novel Dual-Target Anti-Alzheimer's Agents

The 3-substituted benzylpiperidine core of this compound provides a geometrically distinct alternative to the 4-substituted piperidine ring found in donepezil and its classical analogs [1]. By incorporating this building block, medicinal chemists can explore novel vectors for cholinesterase inhibition combined with sigma receptor modulation. The low TPSA of 26.7 Ų and moderate LogP of 1.7 are favorable for blood-brain barrier penetration, a prerequisite for CNS efficacy in Alzheimer's disease models.

PNMT-Focused Adrenergic Pharmacology: Differentiating N-Methyl from N-Desmethyl Pharmacophores

For programs targeting phenylethanolamine N-methyltransferase (PNMT) in hypertension or CNS disorders, the N-methyl tertiary amine in this compound is a key pharmacophoric element. Class-level data indicate that N-desmethyl analogs suffer a >10⁶-fold loss in inhibitory activity [2]. This compound can serve as a positive control or core scaffold for developing new PNMT inhibitors, especially when exploring the role of the N-benzyl group and the hydroxyl-terminated side chain in enzyme active site interactions.

Physicochemical Benchmarking for CNS Drug-Likeness Optimization

The computed properties of 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol (MW: 248.36, XLogP3: 1.7, TPSA: 26.7 Ų, HBD: 1) [3] place it within the favorable CNS Multiparameter Optimization (MPO) space. In early-stage drug discovery, this compound can be used as a reference for assessing the impact of additional substituents on lipophilicity and permeability, ensuring that derivatization efforts do not compromise CNS drug-likeness.

Application

Selection Property

Validation Focus

Sigma receptor subtype selectivity studies

Single enantiomer availability (R/S)

Stereospecific binding affinity profiling

Alzheimer's disease model research (dual AChE/sigma)

3-substituted benzylpiperidine core

Target engagement and CNS penetration (MPO)

PNMT inhibitor development

N-methyl tertiary amine pharmacophore

Enzyme inhibitory activity in PNMT assays

CNS drug-likeness optimization

Favorable MW/TPSA/LogP space

CNS multiparameter optimization profiling

• [1] Criado, A., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS Medicinal Chemistry Letters. View Source
• [2] BindingDB. (n.d.). BDBM50367284 (CHEMBL291584): Ki for bovine PNMT. University of Modena and Reggio Emilia/ChEMBL. View Source
• [3] PubChem. (2025). Computed Properties for 2-[(1-Benzyl-piperidin-3-yl)-methyl-amino]-ethanol. National Library of Medicine. View Source